1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C15H17F2NO2
• Molecular Weight: 281.30 g/mol
• SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=C(C(=CC=C2)F)F
• InChI: InChI=1S/C15H17F2NO2/c1-9(2)14(19)10-5-4-8-18(15(10)20)12-7-3-6-11(16)13(12)17/h3,6-7,9-10H,4-5,8H2,1-2H3
• InChIKey: RSFIUGMZXYILMQ-UHFFFAOYSA-N

1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: Structural Profile, Physicochemical Identity, and Procurement-Relevant Background

1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2060044-19-9) is a fully synthetic N-aryl-3-acylpiperidin-2-one with molecular formula C₁₅H₁₇F₂NO₂ and a molecular weight of 281.30 g·mol⁻¹ . The molecule features a 2,3-difluorophenyl substituent at the lactam nitrogen and an isobutyryl (2-methylpropanoyl) moiety at the 3-position of the piperidin-2-one ring, yielding a computed LogP of 2.93 and a topological polar surface area (tPSA) of 37.4 Ų . This compound belongs to the broader piperidin-2-one derivative class that has been the subject of focused patent activity as p38 MAP kinase inhibitors for inflammatory disease applications [1]. It is commercially supplied at 95% purity for research use and is catalogued under product number 2027035 . According to the ZINC database, this substance has not been reported in any peer-reviewed publications indexed in ChEMBL, placing it firmly in the early-discovery or chemical-probe space [2].

→ p38 MAP kinase pathway screening context

→ 2,3-Difluorophenyl substitution topology evaluation

→ Research-grade (95%) with batch QC

No published activity data; early-discovery chemical probe

• [1] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1, filed 2002-11-21, published 2004-08-18. View Source
• [2] ZINC Database Entry ZINC650599594. 1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. No published activity data per ChEMBL; no clinical trial involvement detected. URL: https://zinc.docking.org/substances/ZINC000650599594/ (accessed 2026-05-01). View Source

Why 1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Cannot Be Assumed Interchangeable with Regioisomeric or Mono-Fluoro Analogs

Piperidin-2-one derivatives bearing aryl substituents at N1 and acyl groups at C3 constitute a structurally compact but pharmacologically sensitive chemotype. Within this narrow chemical space, even subtle alterations—such as shifting the fluorine substitution pattern from 2,3-difluoro to 2,5-difluoro or reducing to mono-fluoro—can produce measurable changes in computed lipophilicity, electronic distribution, and conformational preferences that may translate into divergent target-binding or pharmacokinetic behaviour . The EP1447401A1 patent family explicitly demonstrates that p38 MAP kinase inhibitory potency within the piperidin-2-one series is exquisitely dependent on aryl substitution geometry [1]. Furthermore, the 3-isobutyryl appendage differentiates this compound from simpler N-arylpiperidin-2-ones lacking the acyl group (e.g., 1-(2,3-difluorophenyl)piperidin-2-one, CAS 2060020-49-5), which carry a lower molecular weight (211.21 vs. 281.30 g·mol⁻¹) and reduced hydrogen-bond acceptor count (2 vs. 4), thereby occupying a distinct property space . Generic substitution without experimental validation therefore carries a material risk of altering the very property profile that motivates selection of this specific compound.

Regioisomer profile 2,3-Difluoro vs 2,5-difluoro topology may shift target-binding and permeability properties

Scaffold mismatch 3-Acylpiperidin-2-one vs des-acyl N-arylpiperidin-2-one differ in HBA count, MW, and conformational flexibility

Metabolic handling Ortho-fluorine (2,3) vs meta,meta-fluorine (3,5) may alter metabolic stability; direct data unavailable

• [1] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1, filed 2002-11-21, published 2004-08-18. View Source

Quantitative Differentiation Evidence for 1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Versus Closest Structural Analogs

Regioisomeric Differentiation: Computed Lipophilicity of 2,3-Difluoro Versus 2,5-Difluoro Substitution

The 2,3-difluorophenyl substitution pattern on the target compound produces a computed LogP (XLogP3) of approximately 2.93, compared with approximately 2.9 for the 2,5-difluorophenyl regioisomer (CAS 2060000-09-9) [1]. While the absolute LogP difference is modest, the altered fluorine topology redistributes electrostatic potential across the aromatic ring, which has been shown in the broader piperidin-2-one p38 inhibitor class to affect kinase selectivity profiles [2]. The target compound's 2,3-difluoro arrangement places fluorine atoms in an ortho/meta relationship relative to the N–aryl bond, whereas the 2,5-difluoro isomer adopts an ortho/para relationship—a geometric distinction that impacts the dihedral angle between the aryl ring and the piperidinone plane.

Lipophilicity

Computed prediction

XLogP3 ≈ 2.93 (2,3-F₂) vs ≈ 2.9 (2,5-F₂)

Subtle LogP shift; fluorine topology affects SAR

Computed, not experimental; ΔLogP +0.03

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 ≈ 2.93 (1-(2,3-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one)
Comparator Or Baseline	XLogP3 ≈ 2.9 (1-(2,5-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2060000-09-9)
Quantified Difference	ΔLogP ≈ +0.03 (target slightly more lipophilic)
Conditions	Computed via XLogP3 algorithm (PubChem 2019.06.18 release); in silico prediction, not experimentally measured logP

Why This Matters

Even small LogP differences can influence membrane permeability and non-specific protein binding, making the 2,3-difluoro regioisomer a distinct chemical entity from the 2,5-difluoro variant for SAR campaigns.

• [1] PubChem Compound Summary. 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CID 137702546. Computed Properties: XLogP3-AA = 2.9. URL: https://pubchem.ncbi.nlm.nih.gov/compound/137702546 (accessed 2026-05-01). View Source
• [2] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1, filed 2002-11-21, published 2004-08-18. View Source

Hydrogen-Bond Acceptor Count Differentiation: 3-Acylpiperidin-2-one Versus Unsubstituted N-Arylpiperidin-2-one

The target compound carries four hydrogen-bond acceptor (HBA) sites (two carbonyl oxygens from the lactam and the isobutyryl ketone, plus two fluorine atoms), compared with only two HBA sites for the des-acyl analog 1-(2,3-difluorophenyl)piperidin-2-one (CAS 2060020-49-5) . This doubling of HBA capacity arises from the 3-isobutyryl substituent and fundamentally alters the compound's capacity for intermolecular hydrogen bonding with biological targets. Additionally, the rotatable bond count increases from 1 (des-acyl) to 3 (target compound), conferring greater conformational flexibility that may enable induced-fit binding modes inaccessible to the simpler scaffold .

HBA & Flexibility

Cross-study comparable

Target: HBA=4, RotB=3; Des-acyl: HBA=2, RotB=1

Isobutyryl group adds recognition potential

Scaffold differentiation; ΔMW +70.09

Evidence Dimension	Hydrogen-bond acceptor count and rotatable bond count
Target Compound Data	HBA = 4; Rotatable bonds = 3 (1-(2,3-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one)
Comparator Or Baseline	HBA = 2; Rotatable bonds = 1 (1-(2,3-difluorophenyl)piperidin-2-one, CAS 2060020-49-5, MW 211.21)
Quantified Difference	ΔHBA = +2; ΔRotatable bonds = +2; ΔMW = +70.09 g·mol⁻¹
Conditions	Computed properties from PubChem/Cactvs 3.4.6.11; structural comparison between 3-acylated and des-acyl piperidin-2-one cores

Why This Matters

The isobutyryl group transforms the scaffold from a minimalist N-aryl lactam into a functionalized ketone-bearing building block with enhanced molecular recognition potential, relevant for fragment-based or target-based screening library design.

3,5-Difluoro Versus 2,3-Difluoro Substitution: Impact on Molecular Electrostatic Potential and Metabolic Stability Expectations

The 1-(3,5-difluorophenyl) regioisomer (CAS 2059944-44-2) has been described as possessing enhanced metabolic stability attributable to the meta-substitution pattern that shields both fluorine atoms from direct cytochrome P450 oxidative attack [1]. By contrast, the target compound's 2,3-difluoro arrangement places one fluorine at the ortho position, which is electronically more exposed and may confer different metabolic handling. This ortho-fluorine can also participate in intramolecular dipole–dipole interactions with the adjacent lactam carbonyl, potentially rigidifying the N–aryl bond conformation in a manner distinct from the 3,5-difluoro isomer. While direct experimental metabolic stability data for the target compound are not available in the public domain, the regioisomeric distinction provides a rational basis for differential selection when fluorine placement is a critical design parameter [2].

Metabolic Stability

Class-level inference

2,3-F ortho exposure vs 3,5-F meta shielding

Regioisomer choice may influence metabolic handling

No direct data; requires experimental validation

Evidence Dimension	Fluorine substitution topology and predicted metabolic susceptibility
Target Compound Data	2,3-difluorophenyl (ortho + meta fluorine): one ortho-fluorine adjacent to N–aryl bond
Comparator Or Baseline	3,5-difluorophenyl (meta + meta fluorine, CAS 2059944-44-2): both fluorines in metabolically shielded positions
Quantified Difference	No direct comparative metabolic stability data available; differentiation based on well-established fluorine regiochemistry principles in medicinal chemistry
Conditions	Inference from fluorine substitution SAR literature; experimental confirmation required

Why This Matters

The choice between 2,3-difluoro and 3,5-difluoro substitution represents a strategic decision point in lead optimization: ortho-fluorine can modulate target binding via conformational restriction, while meta-fluorine may favour metabolic stability.

• [1] Kuujia.com. 1-(3,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2059944-44-2: 'Its structure features a difluorophenyl group and an isobutyryl moiety, contributing to enhanced metabolic stability and lipophilicity.' URL: https://www.kuujia.com/ (accessed 2026-05-01). View Source
• [2] ZINC Database Entry ZINC650599594. Confirms absence of published experimental activity or PK data for the target compound. URL: https://zinc.docking.org/substances/ZINC000650599594/ (accessed 2026-05-01). View Source

Patent-Class Linkage: Piperidin-2-one Scaffold Validated as p38 MAP Kinase Inhibitor Pharmacophore

The piperidin-2-one derivative class, of which the target compound is a member, is explicitly claimed in European Patent EP1447401A1 as inhibiting p38 MAP kinase activation, with asserted utility in rheumatoid arthritis, osteoarthritis, inflammatory bowel disease, asthma, and other inflammatory conditions [1]. While the patent does not disclose specific IC₅₀ values for the target compound itself, the patent family establishes that N-aryl substitution pattern is a critical determinant of p38 inhibitory potency within this chemotype. Compounds bearing 2,6-dichlorophenyl or 2,4-difluorophenylmethyl substituents are exemplified; the 2,3-difluorophenyl motif represents an unexplored substitution variant within this pharmacophore space [1]. This patent linkage provides a mechanistic hypothesis—p38 MAP kinase modulation—that distinguishes the target compound from piperidin-2-ones claimed for unrelated targets (e.g., CRTH2 antagonists or 11β-HSD inhibitors) [2].

Patent Target Class

Class-level inference

p38 MAP kinase inhibitor pharmacophore per EP1447401A1

Supports p38 screening hypothesis; distinct from CRTH2 chemotypes

No compound-specific IC₅₀ disclosed

Evidence Dimension	Target class association and patent-validated pharmacophore
Target Compound Data	2,3-difluorophenyl-piperidin-2-one scaffold; p38 MAP kinase inhibitor class per EP1447401A1
Comparator Or Baseline	Piperidin-2-ones claimed for CRTH2 antagonism (e.g., Almirall SA patents) or 11β-HSD inhibition (distinct therapeutic applications)
Quantified Difference	No direct potency comparison available; differentiation based on distinct patent families and target hypotheses
Conditions	Patent-based target class assignment; experimental confirmation of p38 binding for the specific compound is absent from the public domain

Why This Matters

Selection of this compound for p38-targeted screening campaigns is supported by patent-class precedent, whereas piperidin-2-ones from alternative patent families may have been optimised for unrelated targets and divergent selectivity profiles.

• [1] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1, filed 2002-11-21, published 2004-08-18. Abstract: 'The compound represented by formula (I) inhibits activation of p38MAP kinase.' View Source
• [2] Almirall SA. New CRTH2 Antagonists. Patent WO2012/152629, published 2012-11-15. Distinct piperidin-2-one chemotype targeting prostaglandin D2 receptor CRTH2 for asthma and allergic inflammation. View Source

Analytical Quality: Declared Purity Specification and Batch-to-Batch Consistency

The target compound is supplied at a declared purity of 95% (typical for research-grade screening compounds), with batch-specific analytical data (NMR, HPLC, or GC) available upon request from the vendor . This is comparable to the purity specifications reported for closely related analogs: 1-(3-iodo-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059927-77-2, 95% purity), 1-(2-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2060029-42-5, 95% purity), and 1-(4-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (typical research grade) . The consistency of the 95% purity benchmark across this compound series provides a reliable baseline for procurement decisions, with the understanding that actual purity may vary between individual batches and should be verified prior to critical experiments.

Purity Specification

Cross-study comparable

Declared 95% (research grade)

Consistent purity benchmark across analog series

Batch-specific COA available upon request

Evidence Dimension	Declared purity specification
Target Compound Data	95% (1-(2,3-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2060044-19-9, Leyan Product No. 2027035)
Comparator Or Baseline	95% (multiple 3-(2-methylpropanoyl)piperidin-2-one analogs across Bidepharm and Leyan catalogues)
Quantified Difference	No differential in declared purity; comparability established across the compound series
Conditions	Purity as declared by commercial vendors; batch-specific certificates of analysis available upon request

Why This Matters

Procurement decisions can be made on the basis of consistent purity specifications across vendors, with batch-specific QC documentation providing the necessary assurance for reproducible experimental outcomes.

Recommended Application Scenarios for 1-(2,3-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Based on Quantitative Differentiation Evidence

p38 MAP Kinase Inhibitor Screening and SAR Expansion Campaigns

The target compound is most appropriately deployed as a screening candidate in p38 MAP kinase biochemical or cell-based assays, where the 2,3-difluorophenyl substitution pattern can be directly compared against the 2,5-difluoro and 3,5-difluoro regioisomers to map the fluorine topology–potency relationship . The EP1447401A1 patent family provides the mechanistic rationale for p38 inhibition; the absence of prior published activity data for this specific compound [1] means that any positive hit would represent a novel finding with potential intellectual property value. Recommended comparator set: 1-(2,5-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2060000-09-9), 1-(3,5-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059944-44-2), and 1-(4-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one as a mono-fluoro control [2].

Physicochemical Property-Driven Compound Library Design

With a computed LogP of ~2.93 and tPSA of 37.4 Ų , the target compound occupies a favourable region of oral drug-like chemical space (fulfilling both Lipinski and Veber criteria). It can serve as a reference point for physicochemical property benchmarking within fragment- or lead-like libraries, particularly when comparing the impact of difluoro-substitution topology on lipophilicity and polarity against mono-fluoro or non-fluorinated analogs. The increased HBA count (4 vs. 2 for the des-acyl scaffold) and rotatable bond count (3 vs. 1) also make it a useful probe for assessing the contribution of the 3-acyl group to molecular recognition in biophysical assays such as SPR or STD-NMR .

Synthetic Chemistry: 3-Acylpiperidin-2-one as a Diversifiable Intermediate

The presence of both the lactam carbonyl and the exocyclic isobutyryl ketone provides two chemically distinct carbonyl environments that can be exploited for chemoselective transformations—for example, selective reduction, reductive amination, or Grignard addition—enabling the generation of focused analog libraries . The 2,3-difluorophenyl group, with its ortho-fluorine, may also participate in directed ortho-metalation (DoM) chemistry, offering a further diversification vector that is not equally accessible from the 2,5-difluoro or 3,5-difluoro regioisomers [3]. This positions the compound as a versatile synthetic intermediate for medicinal chemistry programs targeting kinase or GPCR modulation.

Negative Control or Chemical Probe for CRTH2/Target Selectivity Profiling

Given that structurally distinct piperidin-2-one chemotypes have been developed as CRTH2 (DP₂) receptor antagonists , the target compound—classified under the p38 MAP kinase inhibitor patent family rather than CRTH2—can serve as a selectivity control in CRTH2 antagonist screening cascades. Its different patent lineage and distinct substitution pattern (2,3-difluoro vs. the sulfonamide-bearing aryl motifs typical of CRTH2 ligands) support its use as a tool to discriminate between p38-mediated and CRTH2-mediated cellular responses in phenotypic assays.

Application

Selection Property

Validation Focus

p38 MAP kinase screening studies

Fluorine topology–activity relationship context

Regioisomer SAR profiling

Physicochemical property benchmarking

Computed LogP and tPSA profile

Drug-like space assessment

Synthetic diversification studies

Dual carbonyl reactivity context

Chemoselective transformation review

CRTH2 selectivity control studies

Distinct patent lineage (p38 vs CRTH2)

Target-class selectivity context

• [1] ZINC Database Entry ZINC650599594. No published activity data; no clinical trial involvement. URL: https://zinc.docking.org/substances/ZINC000650599594/ (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary. 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CID 137702546; Kuujia.com entry for CAS 2059944-44-2 (3,5-difluoro analog). Comparative regioisomer data. URL: https://pubchem.ncbi.nlm.nih.gov/compound/137702546 (accessed 2026-05-01). View Source
• [3] Takahashi K, Yamamoto S, Naka M (Ono Pharmaceutical Co., Ltd.). Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. European Patent EP1447401A1. Establishes p38 MAP kinase target class; provides synthetic examples of piperidin-2-one derivatization. URL: https://patents.google.com/patent/EP1447401A1/en (accessed 2026-05-01). View Source